TRP Channel Antagonist
  • Elismetrep
    Elismetrep
    • Cat. No.:
    • B607291
    • CAS No.:
    • 1400699-64-0
    • Molecular Formula:
    • C27H21F3N2O5S
    • Molecular Weight:
    • 542.5 g/mol
    Description
    Elismetrep is under investigation in clinical trial NCT02429102 (A Study to Investigate the Safety, Tolerability and Pharmacokinetics of MT-8554 in Healthy Subjects).
    ELISMETREP is a small molecule drug with ...
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  • GSK2193874
    GSK2193874
    • Cat. No.:
    • B607779
    • CAS No.:
    • 1336960-13-4
    • Molecular Formula:
    • C37H38BrF3N4O
    • Molecular Weight:
    • 691.6 g/mol
    Description
    GSK2193874 is an organic molecular entity. It has a role as an antagonist.
    a transient receptor potential vanilloid 4 (TRPV4) inhibito
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  • GSK3395879
    GSK3395879
    • Cat. No.:
    • B607831
    • CAS No.:
    • 2215852-91-6
    • Molecular Formula:
    • C20H15F4N3O5S
    • Molecular Weight:
    • 485.4096
    Description
    GSK3395879 is a potent, selective and orally active TRPV4 inhibitor (IC50 = 1 nM), GSK3395879 demonstrated the ability to inhibit TRPV4-mediated pulmonary edema in an in vivo rat model. GSK3395879 is a tool for ...
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  • Asivatrep
    Asivatrep
    • Cat. No.:
    • B609818
    • CAS No.:
    • 1005168-10-4
    • Molecular Formula:
    • C21H22F5N3O3S
    • Molecular Weight:
    • 491.5 g/mol
    Description
    PAC-14028 has been used in trials studying the treatment of Skin Pruritus, Papulopustular Rosacea, and Erythematotelangiectatic Rosacea.
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  • RN-1734
    RN-1734
    • Cat. No.:
    • B1679415
    • CAS No.:
    • 946387-07-1
    • Molecular Formula:
    • C14H22Cl2N2O2S
    • Molecular Weight:
    • 353.3 g/mol
    Description
    a TRPV4 antagonist;  structure in first source
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  • Tcs 5861528
    Tcs 5861528
    • Cat. No.:
    • B1682950
    • CAS No.:
    • 332117-28-9
    • Molecular Formula:
    • C19H23N5O3
    • Molecular Weight:
    • 369.4 g/mol
    Description
    TCS-5861528, also known as Chembridge-5861528, is a TRPA1 receptor antagonist. TCS-5861528 antagonizes AITC- and 4-HNE-evoked calcium influx (IC50 values are 14.3 and 18.7μM respectively). TRPA1 was found to me...
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  • AMG2850
    AMG2850
    • Cat. No.:
    • B3028026
    • CAS No.:
    • Molecular Formula:
    • C19H17F6N3O
    • Molecular Weight:
    • 417.3 g/mol
    Description
    AMG2850, also known as AMG2850, is a useful research compound. Its molecular formula is C19H17F6N3O and its molecular weight is 417.3 g/mol. The purity is usually 95%.
    The exact mass of the compound ((R)-8-...
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  • Libvatrep
    Libvatrep
    • Cat. No.:
    • B3161638
    • CAS No.:
    • 871814-52-7
    • Molecular Formula:
    • C18H15N3O2
    • Molecular Weight:
    • 305.3 g/mol
    Description
    Libvatrep is a useful research compound. Its molecular formula is C18H15N3O2 and its molecular weight is 305.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Libvatrep suitable for many res...
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  • N-Oleoyl valine
    N-Oleoyl valine
    • Cat. No.:
    • B10776091
    • CAS No.:
    • Molecular Formula:
    • C23H43NO3
    • Molecular Weight:
    • 381.6 g/mol
    Description
    N-Oleoyl valine is a useful research compound. Its molecular formula is C23H43NO3 and its molecular weight is 381.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality N-Oleoyl valine suitable f...
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  • DWP-05195
    DWP-05195
    • Cat. No.:
    • B15577635
    • CAS No.:
    • 904309-12-2
    • Molecular Formula:
    • C18H10BrF3N4
    • Molecular Weight:
    • 419.2 g/mol
    Description
    DWP05195 is a small molecule drug with a maximum clinical trial phase of II and has 1 investigational indication.
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